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Compound of Interest

Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction Ethametsulfuron-methyl, with the Chemical Abstracts Service (CAS) number

97780-06-8, is a selective, post-emergence herbicide belonging to the sulfonylurea class.[1][2]

Its primary application is the control of broadleaf weeds in various crops, most notably in

oilseed rape (canola).[2] Ethametsulfuron-methyl acts systemically, being absorbed through

both the foliage and roots of the target plant, and translocating to the growing points.[2][3] Its

mode of action involves the inhibition of a key enzyme essential for plant growth, making it a

potent tool in modern agriculture. This document provides a comprehensive technical overview

of its chemical properties, mechanism of action, synthesis, toxicological profile, and relevant

experimental protocols.

Physicochemical Properties
Ethametsulfuron-methyl is a white, odorless crystalline solid.[1] Its key physical and chemical

properties are summarized below, providing essential data for laboratory handling, formulation

development, and environmental fate modeling.
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Property Value Reference

CAS Registry Number 97780-06-8 [1]

IUPAC Name

methyl 2-[[4-ethoxy-6-

(methylamino)-1,3,5-triazin-2-

yl]carbamoylsulfamoyl]benzoat

e

[4]

Chemical Formula C₁₅H₁₈N₆O₆S [5]

Molecular Weight 410.41 g/mol [6]

Melting Point 192-196 °C [6]

Physical State Solid [1][6]

Water Solubility 223 mg/L (at 20 °C) [7]

Density 1.60 g/cm³ [1]

Mechanism of Action: ALS Inhibition
The herbicidal activity of Ethametsulfuron-methyl stems from its potent inhibition of the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][2]

This enzyme is pivotal in the biosynthesis pathway of the branched-chain amino acids: valine,

leucine, and isoleucine.[2][8] These amino acids are fundamental building blocks for protein

synthesis and are crucial for cell division and plant growth.[9]

By binding to the ALS enzyme, Ethametsulfuron-methyl blocks the catalytic process, leading

to a deficiency in these essential amino acids.[3][10] This rapidly halts cell division and growth

in susceptible plants.[2] Visible symptoms, such as growth stagnation, yellowing of leaves

(chlorosis), and eventual necrosis, typically appear within days, with complete weed death

occurring in one to three weeks.[2] Because mammals lack the ALS enzyme, this specific mode

of action contributes to the herbicide's low mammalian toxicity.[10]
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Branched-Chain Amino Acid Biosynthesis

Inhibitory Action
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2-Amino-4-ethoxy-
6-methylamino-1,3,5-triazine

Sulfonamide Intermediate
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+ 2-(Carboxy)benzenesulfonyl
chloride
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Triphosgene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents:
Enzyme, Buffer, Substrate,

Inhibitor (Ethametsulfuron-methyl)

Set up Reaction in Microplate:
Buffer + Inhibitor + Enzyme

Initiate Reaction:
Add Substrate (Pyruvate)

Incubate at 37°C
(60 min)

Terminate Reaction:
Add H₂SO₄

Incubate at 60°C
(15 min for Acetoin Conversion)

Color Development:
Add Creatine & α-naphthol

Measure Absorbance
(530 nm)

Data Analysis:
Calculate % Inhibition & IC₅₀

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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